molecular formula C12H17N3O2 B1369281 3-[4-(Pyridin-4-yl)piperazin-1-yl]propanoic acid

3-[4-(Pyridin-4-yl)piperazin-1-yl]propanoic acid

Cat. No.: B1369281
M. Wt: 235.28 g/mol
InChI Key: RLVJFPZSYJOKNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[4-(Pyridin-4-yl)piperazin-1-yl]propanoic acid is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17N3O2

Molecular Weight

235.28 g/mol

IUPAC Name

3-(4-pyridin-4-ylpiperazin-1-yl)propanoic acid

InChI

InChI=1S/C12H17N3O2/c16-12(17)3-6-14-7-9-15(10-8-14)11-1-4-13-5-2-11/h1-2,4-5H,3,6-10H2,(H,16,17)

InChI Key

RLVJFPZSYJOKNM-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCC(=O)O)C2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6 g (0.02 Mol) of methyl 3-[4(4-pyridyl)piperazin-1-yl]propionate dihydrochloride in 80 ml of tetrahydrofuran and 100 ml of water is added a solution of 4.2 g (0.1 Mol) of lithium hydroxide in 100 ml of water and the mixture is stirred for two hours at ambient temperature. It is then evaporated to dryness in vacuo and the residue remaining is taken up in absolute ethanol. 5.3 g (0.1 Mol) of ammonium chloride are added, the inorganic salts precipitated are suction filtered and the solution remaining is evaporated to dryness. The residue is triturated with ether and suction filtered.
Name
methyl 3-[4(4-pyridyl)piperazin-1-yl]propionate dihydrochloride
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5.3 g
Type
reactant
Reaction Step Two

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